Cas no 2228112-23-8 (2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid)

• Product Name: 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid
• CAS No: 2228112-23-8
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• CID: 5962052
• PubChem ID: 165793290
• Update Time: 2025-10-30

2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid
• EN300-1953789
• 2228112-23-8
• 2-amino-2-{1-[2-methyl-4-(trifluoromethyl)phenyl]cyclopropyl}acetic acid

• Inchi： 1S/C13H14F3NO2/c1-7-6-8(13(14,15)16)2-3-9(7)12(4-5-12)10(17)11(18)19/h2-3,6,10H,4-5,17H2,1H3,(H,18,19)
• InChI Key： IYBFVGDQQPIJOZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(C(C(=O)O)N)CC1)(F)F

Computed Properties

• Exact Mass: 273.09766318g/mol
• Monoisotopic Mass: 273.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid

Comprehensive Overview of 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2228112-23-8)

The compound 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2228112-23-8) is a specialized organic molecule with a unique structural framework. Its cyclopropyl and trifluoromethyl groups contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing common queries such as "what is the role of trifluoromethyl groups in drug design" and "how cyclopropyl rings enhance metabolic stability."

Structurally, this compound features a 2-aminoacetic acid backbone linked to a 1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl moiety. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in modern drug discovery due to its ability to improve lipophilicity and bioavailability. Researchers often search for "trifluoromethyl in medicinal chemistry" or "impact of fluorine in bioactive molecules," highlighting the growing demand for fluorine-containing compounds in therapeutics.

In the context of drug development, the cyclopropyl ring in this molecule is significant. Cyclopropanes are known to confer rigidity to molecular structures, which can enhance binding affinity to biological targets. This aligns with frequent searches like "cyclopropyl in drug design" and "advantages of constrained rings in pharmaceuticals." The compound’s potential as a building block for peptidomimetics or enzyme inhibitors further underscores its versatility.

From a synthetic chemistry perspective, the preparation of 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid involves multi-step organic transformations, including cyclopropanation and amino acid coupling. Queries such as "synthesis of cyclopropyl amino acids" or "methods for introducing trifluoromethyl groups" reflect the technical challenges and innovations associated with such processes. Advanced techniques like asymmetric catalysis or flow chemistry may be employed to optimize yield and enantioselectivity.

The compound’s potential applications extend to agrochemicals, where its structural motifs could contribute to the development of novel herbicides or pesticides. The trifluoromethyl group, in particular, is a key feature in many agrochemicals due to its ability to resist degradation. This resonates with searches like "fluorine in crop protection" and "designing stable agrochemicals."

Environmental and sustainability considerations are also relevant. As the chemical industry shifts toward green chemistry, researchers explore "eco-friendly synthesis of fluorinated compounds" and "biodegradability of cyclopropyl derivatives." The compound’s design may incorporate principles of atom economy and reduced toxicity, aligning with global regulatory trends.

In summary, 2-amino-2-{1-2-methyl-4-(trifluoromethyl)phenylcyclopropyl}acetic acid (CAS No. 2228112-23-8) represents a compelling case study in modern chemical research. Its structural features address critical questions in drug discovery, agrochemical innovation, and sustainable chemistry, making it a valuable subject for both academic and industrial investigations.